![molecular formula C7H11IN2O B2528224 (5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol CAS No. 2226182-14-3](/img/structure/B2528224.png)
(5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol, also known as IPMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. IPMP is a pyrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in medicine.
Mechanism of Action
The mechanism of action of (5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol is not fully understood, but it is believed to work through the inhibition of certain enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. In addition, this compound has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of inflammation and cell survival.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and radioprotective properties. Studies have shown that this compound can reduce the production of inflammatory mediators, such as prostaglandins and cytokines. In addition, this compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and enhance the activity of certain chemotherapeutic agents. Furthermore, this compound has been shown to reduce the damage caused by ionizing radiation, potentially making it useful as a radioprotective agent.
Advantages and Limitations for Lab Experiments
The advantages of using (5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol in lab experiments include its ability to inhibit the activity of certain enzymes and signaling pathways, its anti-inflammatory and anti-cancer properties, and its potential use as a radioprotective agent. However, there are also limitations to using this compound in lab experiments. For example, this compound can be difficult to synthesize and purify, and its mechanism of action is not fully understood. In addition, more research is needed to determine the optimal dosage and administration of this compound for different applications.
Future Directions
There are several future directions for research on (5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol, including the development of new synthesis methods to increase the yield and purity of this compound, the elucidation of its mechanism of action, and the exploration of its potential applications in medicine. In addition, more research is needed to determine the optimal dosage and administration of this compound for different applications. Furthermore, studies are needed to investigate the potential side effects and toxicity of this compound, as well as its interactions with other drugs and compounds. Overall, this compound has the potential to be a valuable tool in scientific research and a promising candidate for the development of new therapies for cancer, inflammation, and radiation-induced damage.
Synthesis Methods
(5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol can be synthesized through various methods, including the reaction of 5-iodo-2-propan-2-ylpyrazole with formaldehyde in the presence of a catalyst, such as p-toluenesulfonic acid. Another method involves the reaction of 5-iodo-2-propan-2-ylpyrazole with paraformaldehyde and sodium borohydride. These methods have been optimized to increase the yield of this compound and reduce the formation of byproducts.
Scientific Research Applications
(5-Iodo-2-propan-2-ylpyrazol-3-yl)methanol has been studied for its potential applications in medicine, particularly in the treatment of cancer and inflammation. Studies have shown that this compound has anti-inflammatory properties and can inhibit the growth of cancer cells in vitro. In addition, this compound has been studied for its potential use as a radioprotective agent, as it can reduce the damage caused by ionizing radiation.
Properties
IUPAC Name |
(5-iodo-2-propan-2-ylpyrazol-3-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11IN2O/c1-5(2)10-6(4-11)3-7(8)9-10/h3,5,11H,4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUBWVQHROJAJSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC(=N1)I)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.